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Introduction

5-Hydroxy-2-iodobenzaldehyde is a key aromatic organic compound that serves as a
versatile building block in the synthesis of a wide array of complex molecules. Its unique
trifunctional nature, featuring a hydroxyl group, an iodine atom, and an aldehyde on a benzene
ring, makes it a valuable reagent for researchers in medicinal chemistry, organic synthesis, and
materials science. The strategic placement of these functional groups allows for regioselective
reactions, enabling the construction of intricate molecular architectures. This guide provides an
in-depth exploration of the core attributes of 5-Hydroxy-2-iodobenzaldehyde, including its
chemical properties, synthesis, reactivity, and safety protocols, tailored for professionals in drug
development and scientific research.

Core Molecular and Physical Properties

Understanding the fundamental properties of 5-Hydroxy-2-iodobenzaldehyde is paramount
for its effective application in research and development.
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Molecular Identity and Weight

The chemical identity of this compound is defined by its molecular formula and weight.
e Molecular Formula: C7Hs102[1][2][3]
e Molecular Weight: 248.02 g/mol [1][2][3][4][5]

These fundamental parameters are critical for stoichiometric calculations in reaction planning
and for the interpretation of mass spectrometry data. The presence of a heavy iodine atom
significantly contributes to the overall molecular mass.

Physicochemical Characteristics

The physical state and solubility of a compound dictate its handling, storage, and reaction
conditions. 5-Hydroxy-2-iodobenzaldehyde is typically a solid at room temperature,
appearing as a white to light yellow or light orange powder or crystal.[6][7] Key physical
properties are summarized in the table below.

Property Value Source(s)
CAS Number 50765-11-2 [1]
Melting Point 98-100 °C [819]
Boiling Point 282.0+30.0 °C (Predicted) [9]
White to light yellow/orange
Appearance [61[7]
powder/crystal

Room Temperature,

Storage Temperature recommended <15°C in a cool, [6]
dark place
Sensitivity Air and Light Sensitive [6][9]

The compound should be stored under an inert gas to prevent degradation.[6]

Synthesis and Reactivity
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The synthesis of 5-Hydroxy-2-iodobenzaldehyde and its derivatives often involves
electrophilic aromatic substitution on a substituted benzene ring.

General Synthesis Pathway

A common synthetic route to produce iodinated salicylaldehydes involves the direct iodination
of a salicylaldehyde precursor. For instance, 5-iodosalicylaldehyde can be synthesized from
salicylaldehyde using N-iodosuccinimide (NIS) as the iodine source.[8][9][10] The reaction is
typically carried out in a chlorinated solvent like dichloromethane (CH2Cl2) or 1,2-
dichloroethane.[8][9][10]

The general workflow for this synthesis is outlined below:

Caption: General workflow for the synthesis of 5-iodosalicylaldehyde.

Experimental Protocol: Synthesis of 5-
lodosalicylaldehyde

This protocol is a representative example of the synthesis of an iodinated salicylaldehyde
derivative.

Materials:

Salicylaldehyde

¢ N-iodosuccinimide (NIS)

o Triphenylphosphorane bis(trifluoromethylsulfonyl)imide (Catalyst)
» Dichloromethane (or 1,2-dichloroethane)

e Hexane

o Ethyl acetate

o Standard laboratory glassware and purification equipment (e.g., rotary evaporator,
chromatography column)
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Procedure:

Dissolve salicylaldehyde (1 mmol) in dichloromethane (to a concentration of 0.1 M) in a
round-bottom flask equipped with a magnetic stirrer.[8][10]

Add the catalyst (0.025 mmol) to the stirred solution.[8][10]
Add N-iodosuccinimide (1.1 mmol) to the reaction mixture.[8][10]
Stir the mixture at room temperature or under reflux conditions.[8][10]

Monitor the reaction progress using thin-layer chromatography (TLC) until the
salicylaldehyde is completely consumed.[8][10]

Upon completion, remove the solvent under reduced pressure using a rotary evaporator.[10]

Purify the crude product by column chromatography using a mixture of hexane and ethyl
acetate as the eluent to obtain the purified 5-iodosalicylaldehyde.[10]

Key Reactions and Applications

The functional groups of 5-Hydroxy-2-iodobenzaldehyde allow for a variety of chemical

transformations, making it a valuable intermediate in the synthesis of more complex molecules.

It is a derivative of salicylaldehyde.[8]

Synthesis of Heterocycles: Salicylaldehydes are precursors to various oxygen-containing
heterocycles like benzofurans and coumarins.[11]

Ligand Synthesis: It can be used to synthesize new salen ligands, which are important in
coordination chemistry.[8][9]

Further Functionalization: The aldehyde group can undergo typical reactions such as
oxidation, reduction, and condensation. The hydroxyl group can be alkylated or acylated, and
the iodine atom can patrticipate in cross-coupling reactions (e.g., Suzuki, Heck,
Sonogashira), allowing for the introduction of new carbon-carbon or carbon-heteroatom
bonds.
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For example, it may be used to synthesize 5-formylsalicylaldehyde and 5-ortho-
carboranylsalicylaldehyde.[3][9]

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 5-
Hydroxy-2-iodobenzaldehyde.

Hazard Identification

According to safety data sheets, this compound is classified as an irritant.[4][5]

o Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory
irritation.[4][5][12]

e Environmental Hazards: May be harmful to aquatic life with long-lasting effects.[13]

Recommended Handling and Storage

Personal Protective Equipment (PPE):

o Wear protective gloves, clothing, and eye/face protection.[6][12][13]

« In case of insufficient ventilation, wear suitable respiratory equipment.[12]
Handling:

e Avoid contact with skin, eyes, and clothing.[12][14]

e Wash hands and any exposed skin thoroughly after handling.[6][13]

e Use in a well-ventilated area.[13]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[13]

o Store away from incompatible materials such as strong oxidizing agents.[14]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0445760.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0445760_EN.htm
https://www.benchchem.com/product/b1583621/docs?utm_src=pdf-body#5-hydroxy-2-iodobenzaldehyde-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1583621/docs?utm_src=pdf-body#5-hydroxy-2-iodobenzaldehyde-a-comprehensive-technical-guide-for-scientific-professionals
https://pubchem.ncbi.nlm.nih.gov/compound/252612
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-5-iodobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/252612
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-5-iodobenzaldehyde
https://www.biosynth.com/Files/MSDS/FI/67/MSDS_FI67585_5000_EN.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12051~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2018:09:58~~5-Hydroxy-2-nitrobenzaldehyde~~
https://www.tcichemicals.com/US/en/p/I1175
https://www.biosynth.com/Files/MSDS/FI/67/MSDS_FI67585_5000_EN.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12051~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2018:09:58~~5-Hydroxy-2-nitrobenzaldehyde~~
https://www.biosynth.com/Files/MSDS/FI/67/MSDS_FI67585_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/FI/67/MSDS_FI67585_5000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAL17446&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/US/en/p/I1175
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12051~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2018:09:58~~5-Hydroxy-2-nitrobenzaldehyde~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12051~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2018:09:58~~5-Hydroxy-2-nitrobenzaldehyde~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12051~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2018:09:58~~5-Hydroxy-2-nitrobenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AAL17446&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

First Aid Measures

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[6][13]

o Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[6][13]

 Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Get medical attention if symptoms occur.[13]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[13]

Conclusion

5-Hydroxy-2-iodobenzaldehyde is a valuable and versatile chemical intermediate with
significant potential in various fields of chemical research and development. Its trifunctional
nature allows for a wide range of chemical transformations, making it an essential building
block for the synthesis of complex organic molecules, including novel pharmaceuticals and
advanced materials. A thorough understanding of its properties, synthesis, and safe handling
procedures is crucial for its effective and responsible use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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